Cas no 1216988-96-3 (ethyl 2-{2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate)

• Product Name: ethyl 2-{2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate
• CAS No: 1216988-96-3
• MF: C₂₂H₁₉N₅O₄S
• MW: 449.482362985611
• CID: 5840370
• PubChem ID: 49662833
• Update Time: 2025-06-10

ethyl 2-{2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ONXSFTONEUAFPS-UHFFFAOYSA-N
• ethyl 2-{2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate
• VU0623199-1
• N-(3,4-dimethylphenyl)-2-(2-thienyl)nicotinamide
• HMS3560M05
• F3406-5189
• ethyl 2-(2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamido)benzoate
• 1216988-96-3
• CHEMBL4536415
• AKOS021792703
• ethyl 2-[[2-(3-oxo-8-phenylsulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetyl]amino]benzoate

• Inchi： 1S/C22H19N5O4S/c1-2-31-21(29)16-10-6-7-11-17(16)24-18(28)14-27-22(30)26-13-12-23-20(19(26)25-27)32-15-8-4-3-5-9-15/h3-13H,2,14H2,1H3,(H,24,28)
• InChI Key： ONXSFTONEUAFPS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CN1C(=O)N2C=CN=C(SC3=CC=CC=C3)C2=N1)=O

Computed Properties

• Exact Mass: 449.11577528g/mol
• Monoisotopic Mass: 449.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-{2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate

Introduction to Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate (CAS No. 1216988-96-3)

Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate (CAS No. 1216988-96-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a benzoate moiety linked to a triazolopyrazine core, which is further functionalized with a phenylsulfanyl group and an acetamido substituent. These structural elements contribute to its diverse biological activities and make it a promising candidate for various drug development programs.

The benzoate moiety in the compound is a common functional group found in many pharmaceuticals and natural products. It is known for its ability to modulate the pharmacokinetic properties of drugs, such as improving solubility and stability. The triazolopyrazine core, on the other hand, is a privileged scaffold in medicinal chemistry due to its versatile reactivity and potential for forming hydrogen bonds and π-π interactions with biological targets. The presence of the phenylsulfanyl group adds further complexity to the molecule, potentially enhancing its lipophilicity and influencing its interaction with cellular membranes.

Recent studies have highlighted the potential of Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that triazolopyrazine derivatives can effectively inhibit the production of reactive oxygen species (ROS) and reduce neuronal cell death in vitro.

In addition to its neuroprotective properties, Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate has also shown promise in cancer research. The compound's ability to interact with specific protein targets involved in cell proliferation and apoptosis makes it a potential candidate for anticancer therapy. A recent study published in the European Journal of Medicinal Chemistry reported that triazolopyrazine derivatives can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell survival and growth.

The synthesis of Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate involves several steps that require precise control over reaction conditions and purification techniques. The process typically begins with the formation of the triazolopyrazine core through a series of condensation reactions involving appropriate starting materials. Subsequent functionalization steps are then carried out to introduce the benzoate moiety and the phenylsulfanyl group. Advanced synthetic methods such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity.

The physicochemical properties of Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate have been extensively studied to understand its behavior in biological systems. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its lipophilicity is influenced by the presence of the phenylsulfanyl group, which enhances its ability to cross cellular membranes. These properties are crucial for optimizing drug delivery and bioavailability.

In conclusion, Ethyl 2-{2-[3-Oxo-8-(Phenylsulfanyl)-2H,3H-[1,2,4]Triazolo[4,3-a]Pyrazin-2-yl]Acetamido}Benzoate (CAS No. 1216988-96-3) represents a promising lead compound for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research efforts aim to elucidate its mechanism of action and optimize its pharmacological profile for clinical applications.